Cas no 90267-87-1 (1H-Pyrrole-1-decanoic acid, 2,5-dihydro-2,5-dioxo-)

1H-Pyrrole-1-decanoic acid, 2,5-dihydro-2,5-dioxo- structure
90267-87-1 structure
Product Name:1H-Pyrrole-1-decanoic acid, 2,5-dihydro-2,5-dioxo-
CAS No:90267-87-1
MF:C14H21NO4
MW:267.32084441185
CID:790489
PubChem ID:10801786
Update Time:2025-04-19

1H-Pyrrole-1-decanoic acid, 2,5-dihydro-2,5-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-1-decanoic acid, 2,5-dihydro-2,5-dioxo-
    • 10-(2,5-dioxopyrrol-1-yl)decanoic acid
    • CHEMBL49831
    • DTXSID30445147
    • BDBM50471007
    • 90267-87-1
    • Inchi: 1S/C14H21NO4/c16-12-9-10-13(17)15(12)11-7-5-3-1-2-4-6-8-14(18)19/h9-10H,1-8,11H2,(H,18,19)
    • InChI Key: KUSRFCYGKCEASX-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(N1CCCCCCCCCC(=O)O)=O

Computed Properties

  • Exact Mass: 267.14705815g/mol
  • Monoisotopic Mass: 267.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 74.7Ų
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